Cas no 954228-16-1 (4-Bromo-N-methyl-3-nitropyridin-2-amine)

• Product Name: 4-Bromo-N-methyl-3-nitropyridin-2-amine
• CAS No: 954228-16-1
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 6941005
• PubChem ID: 24903124
• Update Time: 2025-05-06

4-Bromo-N-methyl-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 954228-16-1
• SCHEMBL25168461
• 4-bromo-N-methyl-3-nitropyridin-2-amine
• 4-Bromo-N-methyl-3-nitropyridin-2-amine

• Inchi： 1S/C6H6BrN3O2/c1-8-6-5(10(11)12)4(7)2-3-9-6/h2-3H,1H3,(H,8,9)
• InChI Key： JGSLLQIZVHNDQX-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 230.96434Da
• Monoisotopic Mass: 230.96434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.7Ų